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Compound of Interest

Compound Name: 5-Fluorosalicylic acid

CAS No.: 345-16-4

Cat. No.: B1208207

Get Quote

Advanced Synthesis, Characterization, and Pharmaceutical Utility[1]

Executive Summary
5-Fluorosalicylic acid (5-FSA) represents a critical fluorinated building block in medicinal

chemistry.[1][2] While structurally homologous to salicylic acid, the introduction of a fluorine

atom at the C5 position significantly alters its electronic properties, lipophilicity, and metabolic

stability.[1] This guide serves as a technical blueprint for researchers utilizing 5-FSA as an

intermediate for active pharmaceutical ingredients (APIs), such as fluorinated iron chelators

(e.g., Deferasirox analogs), or as a ligand in lanthanide-based fluorescence assays.[1]

Part 1: Structural Identity & Nomenclature
To work effectively with 5-FSA, one must understand the IUPAC prioritization rules that dictate

its nomenclature.[1] The carboxylic acid group takes precedence over the hydroxyl and

halogen substituents.[1]

Preferred IUPAC Name: 5-Fluoro-2-hydroxybenzoic acid[1][2][3]
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CAS Registry Number: 345-16-4[1][2][3][4][5][6][7][8]

Molecular Formula: C₇H₅FO₃[4][6][7][8]

SMILES:OC(=O)C1=C(O)C=CC(F)=C1

Structural Numbering Logic
The benzene ring is numbered starting from the carbon bonded to the carboxyl group (C1).[1]

The hydroxyl group at the ortho position defines C2, ensuring the lowest locant set.[1] The

fluorine atom is located para to the hydroxyl group at C5.[1]

Numbering Priority

C1: Carboxyl (-COOH)
(Highest Priority)

C2: Hydroxyl (-OH)
(Ortho)

 Ring Position C5: Fluorine (-F)
(Para to -OH)

 Electronic Effect

Fig 1. IUPAC Numbering Logic for 5-Fluoro-2-hydroxybenzoic acid

Click to download full resolution via product page

Part 2: Synthesis – The Kolbe-Schmitt Protocol
Expert Insight: While direct fluorination of salicylic acid is theoretically possible, it often yields a

mixture of 3-fluoro and 5-fluoro isomers that are difficult to separate.[1] The industry-standard,

self-validating method is the Kolbe-Schmitt carboxylation of 4-fluorophenol.[1] This route

guarantees regioselectivity because the para position (relative to the phenol -OH) is blocked by

fluorine, forcing the incoming CO₂ to the ortho position.[1]

Optimized Experimental Protocol
Objective: Synthesis of 5-FSA from 4-fluorophenol via high-pressure carboxylation.

Reagents:

4-Fluorophenol (Starting Material)[1][9]
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Potassium Hydroxide (KOH) / Sodium Ethoxide (EtONa) – Dual base system enhances

yield[1]

Carbon Dioxide (CO₂) – Dry gas[1]

Sulfuric Acid (H₂SO₄) – For acidification[1]

Step-by-Step Workflow:

Phenoxide Formation:

Dissolve 4-fluorophenol in an ethanolic solution of KOH (1.1 eq).

Evaporate the solvent under vacuum to obtain dry potassium 4-fluorophenoxide.[1]

Critical Control Point: Moisture must be strictly eliminated.[1] Water competes with CO₂

and hydrolyzes the phenoxide, killing the reaction.[1]

Carboxylation (The Kolbe-Schmitt Step):

Place the dry phenoxide in a high-pressure autoclave.[1]

Pressurize with dry CO₂ (5–10 atm).[1]

Heat to 120–140°C for 4–6 hours.

Mechanism:[9][10] The phenoxide oxygen attacks CO₂, followed by a rearrangement to

the ortho carbon.[1]

Work-up & Purification:

Dissolve the solid reaction cake in water.

Acidify with dilute H₂SO₄ to pH ~2 to precipitate the free acid.[1]

Filter the crude solid.[1]

Recrystallization: Use water/ethanol (9:[1]1) to obtain pure white/beige crystals.[1]
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Reaction Mechanism Visualization

4-Fluorophenol
(Precursor)

Potassium Phenoxide
(Activated Intermediate)

KOH/EtONa
-H2O

Electrophilic Attack
(CO2 @ 5-10 atm)

High Pressure

Rearrangement
(Ortho-substitution)

120-140°C

5-Fluorosalicylic Acid
(Final Product)

H+ Workup

Fig 2. Regioselective Synthesis via Kolbe-Schmitt Reaction

Click to download full resolution via product page

Part 3: Physicochemical Profiling
For drug development professionals, the physical constants of 5-FSA are vital for formulation

and ADME prediction.[1] The fluorine atom lowers the pKa compared to salicylic acid (pKa

2.97), making 5-FSA slightly more acidic due to the electron-withdrawing inductive effect (-I) of

fluorine.[1]
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Property Value Context for Researchers

Melting Point 177–179 °C
Distinct from salicylic acid (158

°C); useful for purity checks.[1]

pKa ~2.68

Higher acidity than non-

fluorinated analog; affects

buffer solubility.[1]

LogP ~2.2
Moderate lipophilicity; suitable

for oral bioavailability.[1]

Solubility Low (Water), High (Ethanol)
Recrystallize from aqueous

ethanol.[1]

Appearance Pale beige/white powder
Darkening indicates oxidation;

store under inert gas.[1]

Part 4: Pharmaceutical & Analytical Applications
5-FSA is not merely a laboratory curiosity; it is a functional scaffold in advanced medicinal

chemistry.[1]

Intermediate for Deferasirox Analogs
Deferasirox is a tridentate iron chelator used to treat chronic iron overload.[1] Research

indicates that fluorinated derivatives (synthesized using 5-FSA as the starting block) can offer

altered metabolic profiles and improved half-lives due to the strength of the C-F bond resisting

oxidative metabolism.[1]

Lanthanide Fluorescence Assays
Due to its ortho-hydroxybenzoic acid moiety, 5-FSA acts as an efficient antenna ligand for

Terbium (Tb³⁺).[1]

Mechanism: 5-FSA absorbs UV light and transfers energy to the Tb³⁺ ion, resulting in intense

green luminescence.[1]
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Application: This complex is used in time-resolved fluorescence immunoassays (TR-FIA),

offering higher sensitivity than standard colorimetric assays.[1]

Analytical Impurity Standard
In the production of 5-aminosalicylic acid (Mesalazine) or other fluorinated aromatics, 5-FSA

often appears as a process impurity or degradation product.[1] It is used as a certified

reference standard in HPLC methods to ensure regulatory compliance.[1]

Pharma Development

Analytical Chem
5-FSA

(Core Scaffold)

Fluorinated
Iron Chelators

Metabolic
Stability (C-F)

Tb3+ Ligand
(Fluorescence)

HPLC Impurity
Reference

Fig 3. Downstream Applications of 5-Fluorosalicylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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